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Compound of Interest

Compound Name: CCT 137690

Cat. No.: B1683879

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and stability of the Aurora
kinase inhibitor CCT137690 in Dimethyl Sulfoxide (DMSOQO), along with protocols for its
preparation and handling in a research setting.

CCT137690 Overview

CCT137690 is a potent and selective, orally bioavailable inhibitor of Aurora kinases A, B, and
C.[1][2][3][4] It has demonstrated anti-proliferative activity across a wide range of human tumor
cell lines by inducing mitotic arrest and apoptosis.[1][2][5] Its mechanism of action involves the
disruption of key mitotic processes, including centrosome maturation, spindle assembly, and
chromosome segregation.[1][6]

Solubility of CCT137690 in DMSO

CCT137690 exhibits good solubility in DMSO, making it a suitable solvent for the preparation of
stock solutions for in vitro and in vivo studies.

Quantitative Solubility Data
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Parameter Value Source

Stock Solution Conc. = 16.7 mg/mL in DMSO [4]

Corresponds to approximately
39.2 mM

Molar Concentration

Appearance Clear solution [4]

Protocol for Preparation of a 10 mM CCT137690 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CCT137690 in DMSO.

Materials:

CCT137690 (powder form)

Anhydrous DMSO (Biotechnology Grade)

Sterile microcentrifuge tubes or vials

Calibrated balance

Vortex mixer

Procedure:
o Determine the required mass of CCT137690:
o The molecular weight of CCT137690 is 425.5 g/mol .

o To prepare 1 mL of a 10 mM stock solution, weigh out 0.004255 g (4.255 mg) of
CCT137690.

 Dissolution:
o Aseptically add the weighed CCT137690 to a sterile microcentrifuge tube.

o Add 1 mL of anhydrous DMSO to the tube.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.medchemexpress.com/CCT-137690.html
https://www.medchemexpress.com/CCT-137690.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Vortex the solution until the compound is completely dissolved. Gentle warming (to no
more than 37°C) may be applied if necessary, but is not typically required.

o Storage:

o Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

o Store the aliquots at -20°C or -80°C for long-term storage.
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Workflow for CCT137690 Stock Solution Preparation.

Stability of CCT137690 in DMSO
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While specific long-term stability data for CCT137690 in DMSO is not extensively published,

general best practices for storing compounds in DMSO should be followed to ensure

compound integrity. The stability of compounds in DMSO can be influenced by factors such as

water absorption by DMSO, temperature, and exposure to light.[7][8]

Recommendations for Maintaining Stability

Condition

Recommendation

Rationale

Storage Temperature

Store stock solutions at -20°C
or -80°C.

Low temperatures minimize
the rate of chemical

degradation.

Freeze-Thaw Cycles

Aliguot stock solutions to
minimize the number of freeze-

thaw cycles.

Repeated freezing and
thawing can lead to compound

degradation and precipitation.

[71°]

Water Content

Use anhydrous DMSO and
keep stock solution containers

tightly sealed.

DMSO is hygroscopic and can
absorb atmospheric water,
which may promote hydrolysis

of the compound.[8]

Light Exposure

Store in amber-colored vials or
in the dark.

To prevent potential

photodegradation.

Protocol for Assessing Stability of CCT137690 in DMSO (General Guideline)

This protocol provides a general method to assess the stability of a CCT137690 stock solution

in DMSO over time.

Materials:

e CCT137690 in DMSO stock solution

e High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

o UV detector
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» Mobile phase (e.g., acetonitrile and water with a modifier like formic acid or trifluoroacetic
acid)

o Reference standard of CCT137690
Procedure:
e Initial Analysis (Time Zero):

o Dilute a small aliquot of the freshly prepared CCT137690 stock solution to a suitable
concentration for HPLC analysis.

o Inject the diluted sample into the HPLC system.

o Record the peak area and retention time of the main CCT137690 peak. This will serve as
the baseline (100% purity).

o Storage:
o Store the stock solution under the desired conditions (e.g., -20°C).
e Time-Point Analysis:
o At specified time intervals (e.g., 1, 3, 6 months), thaw an aliquot of the stock solution.
o Prepare a sample for HPLC analysis in the same manner as the initial analysis.
o Analyze the sample by HPLC and record the peak area of the CCT137690 peak.
e Data Analysis:

o Compare the peak area of CCT137690 at each time point to the initial peak area to
determine the percentage of the compound remaining.

o The appearance of new peaks may indicate degradation products.

CCT137690 Signaling Pathway
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CCT137690 primarily targets the Aurora kinases, which are key regulators of mitosis. Inhibition
of Aurora kinases A and B disrupts the formation of the mitotic spindle and the proper
segregation of chromosomes, leading to cell cycle arrest and apoptosis.[1][6]
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Simplified Signaling Pathway of CCT137690.

Disclaimer: This information is for research use only. Please refer to the manufacturer's safety
data sheet (SDS) for handling and safety information. The provided protocols are general
guidelines and may require optimization for specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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